Cas no 2832911-78-9 (benzyl N-(2-azaspiro[3.3]heptan-7-yl)carbamate;2,2,2-trifluoroacetic acid)

benzyl N-(2-azaspiro[3.3]heptan-7-yl)carbamate;2,2,2-trifluoroacetic acid structure
2832911-78-9 structure
Product Name:benzyl N-(2-azaspiro[3.3]heptan-7-yl)carbamate;2,2,2-trifluoroacetic acid
CAS No:2832911-78-9
MF:C16H19F3N2O4
MW:360.328274965286
CID:6801287
PubChem ID:164886248
Update Time:2025-07-30

benzyl N-(2-azaspiro[3.3]heptan-7-yl)carbamate;2,2,2-trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

    • PS-17423
    • benzyl N-(2-azaspiro[3.3]heptan-7-yl)carbamate;2,2,2-trifluoroacetic acid
    • 2832911-78-9
    • AT34383
    • BENZYL (2-AZASPIRO[3.3]HEPTAN-5-YL)CARBAMATE 2,2,2-TRIFLUOROACETATE
    • Inchi: 1S/C14H18N2O2.C2HF3O2/c17-13(18-8-11-4-2-1-3-5-11)16-12-6-7-14(12)9-15-10-14;3-2(4,5)1(6)7/h1-5,12,15H,6-10H2,(H,16,17);(H,6,7)
    • InChI Key: TVQIJXXKABCTLX-UHFFFAOYSA-N
    • SMILES: FC(C(=O)O)(F)F.O(CC1C=CC=CC=1)C(NC1CCC21CNC2)=O

Computed Properties

  • Exact Mass: 360.12969158g/mol
  • Monoisotopic Mass: 360.12969158g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 392
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 87.7Ų

benzyl N-(2-azaspiro[3.3]heptan-7-yl)carbamate;2,2,2-trifluoroacetic acid Pricemore >>

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benzyl N-(2-azaspiro[3.3]heptan-7-yl)carbamate;2,2,2-trifluoroacetic acid Related Literature

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